Cas no 2228987-50-4 (tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate
• CAS No: 2228987-50-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6304337
• PubChem ID: 165881049
• Update Time: 2025-05-20

tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate
• tert-butyl N-[1-(3-hydroxyazetidin-3-yl)cyclopentyl]carbamate
• 2228987-50-4
• EN300-1873285

• Inchi： 1S/C13H24N2O3/c1-11(2,3)18-10(16)15-12(6-4-5-7-12)13(17)8-14-9-13/h14,17H,4-9H2,1-3H3,(H,15,16)
• InChI Key： PCNKYBOSFQJSLG-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate (CAS No. 2228987-50-4)

Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate, with the chemical formula corresponding to its CAS number 2228987-50-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The structural features of this molecule, including its tert-butyl group and the presence of a 3-hydroxyazetidin-3-yl moiety, contribute to its unique chemical properties and reactivity.

The cyclopentylcarbamate moiety in the molecular structure of Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate plays a crucial role in determining its pharmacological profile. This functional group is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it a valuable feature in drug design. Additionally, the presence of a hydroxyl group in the azetidine ring introduces a site for potential hydrogen bonding interactions, which can be critical for binding to biological targets.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. Azetidine rings are five-membered heterocyclic structures that can mimic the conformational flexibility of larger cyclic compounds, such as cyclohexane. This flexibility makes azetidine derivatives attractive candidates for developing novel therapeutic agents. The specific compound Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate has been studied for its potential role in various pharmacological pathways.

One of the most compelling aspects of Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The combination of the tert-butyl group and the cyclopentylcarbamate moiety provides a stable framework that can be modified further to create new drug candidates. This makes it a valuable building block in synthetic chemistry and drug development pipelines.

The pharmacological activity of Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate has been explored in several preclinical studies. These studies have shown that the compound exhibits promising properties as an inhibitor of certain enzymes and receptors involved in inflammatory and metabolic diseases. The hydroxyl group on the azetidine ring has been identified as a key interaction point with biological targets, suggesting that this compound could have therapeutic benefits in conditions such as arthritis and diabetes.

The synthesis of Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, has enabled researchers to produce this compound with greater efficiency. These advancements have not only facilitated the study of this compound but also paved the way for its application in more complex drug development projects.

In conclusion, Tert-butyl N-1-(3-hydroxyazetidin-3-yl)cyclopentylcarbamate (CAS No. 2228987-50-4) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a tert-butyl group, a cyclopentylcarbamate moiety, and a hydroxyl-substituted azetidine ring, make it an attractive candidate for further study. The growing body of research on this compound highlights its importance as a building block for novel therapeutic agents and underscores its role in addressing various human health challenges.